Cas no 189625-05-6 (dibutyl3-(methylamino)propylamine)

• Product Name: dibutyl3-(methylamino)propylamine
• CAS No: 189625-05-6
• MF: C₁₂H₂₈N₂
• MW: 200.364123344421
• MDL: MFCD00087557
• CID: 2786746
• PubChem ID: 4408459
• Update Time: 2025-05-20

dibutyl3-(methylamino)propylamine Chemical and Physical Properties

Names and Identifiers

• dibutyl3-(methylamino)propylamine
• 1,3-Propanediamine, N,N-dibutyl-N'-methyl-
• EN300-8532388
• DIBUTYL[3-(METHYLAMINO)PROPYL]AMINE
• SCHEMBL681370
• DTXCID40353805
• AKOS010645698
• 189625-05-6
• DTXSID10402950
• N,N-DIBUTYL-N'-METHYL-1,3-PROPANEDIAMINE

• MDL： MFCD00087557
• Inchi： 1S/C12H28N2/c1-4-6-10-14(11-7-5-2)12-8-9-13-3/h13H,4-12H2,1-3H3
• InChI Key： JGDRVSWEZYEQOM-UHFFFAOYSA-N
• SMILES： N(CCCNC)(CCCC)CCCC

Computed Properties

• Exact Mass: 200.225248902Da
• Monoisotopic Mass: 200.225248902Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 10
• Complexity: 96.5
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 15.3Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Amines Tertiary amines

Additional information on dibutyl3-(methylamino)propylamine

Dibutyl 3-(Methylamino)Propylamine: A Comprehensive Overview

Dibutyl 3-(methylamino)propylamine, identified by the CAS number 189625-05-6, is a versatile organic compound with significant applications in various industries. This compound, also known as dibutyl (3-methylaminopropyl) amine, belongs to the class of tertiary amines and is widely used in chemical synthesis, pharmaceuticals, and materials science. Recent advancements in chemical engineering have further highlighted its potential in innovative applications, making it a subject of interest for researchers and industry professionals alike.

The structure of dibutyl 3-(methylamino)propylamine consists of a central propyl chain with a methylamino group attached at the third carbon atom. This unique structure allows for strong interactions with both polar and non-polar molecules, making it an effective surfactant and emulsifier. In the context of modern chemistry, this property has been leveraged in the development of advanced materials, such as self-healing polymers and stimuli-responsive systems.

Recent studies have explored the use of dibutyl 3-(methylamino)propylamine in the synthesis of nanoparticles for drug delivery systems. Its ability to stabilize nanostructures under varying conditions has been validated through experiments published in leading journals like Nano Letters and Advanced Materials. These findings underscore its role as a critical component in next-generation biomedical technologies.

In addition to its role in nanotechnology, dibutyl (3-methylaminopropyl) amine has been employed as a catalyst in industrial processes. Its catalytic efficiency has been demonstrated in the production of high-performance polymers, where it facilitates the formation of strong intermolecular bonds. This application is particularly relevant in the automotive and aerospace industries, where lightweight yet durable materials are essential.

The synthesis of dibutyl 3-(methylamino)propylamine typically involves a multi-step process that includes alkylation and condensation reactions. Recent breakthroughs in green chemistry have led to more sustainable methods for its production, reducing environmental impact while maintaining product quality. These developments align with global efforts to promote eco-friendly industrial practices.

From an environmental perspective, understanding the behavior of dibutyl (3-methylaminopropyl) amine in natural systems is crucial. Studies conducted by environmental scientists have shown that this compound undergoes rapid biodegradation under aerobic conditions, minimizing its ecological footprint. This characteristic makes it a preferable choice for applications where environmental safety is a priority.

In conclusion, dibutyl 3-(methylamino)propylamine, with its unique chemical properties and diverse applications, continues to be a focal point in scientific research and industrial innovation. As new discoveries emerge, this compound is poised to play an even greater role in shaping the future of materials science and biotechnology.